1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride
Overview
Description
This compound, also known as 1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride, is a chemical compound with the linear formula C11H23O1N2Cl1 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNC1CCN(CC2CCOCC2)CC1.Cl
. This indicates that the compound contains a piperidine ring attached to a tetrahydropyran ring via a methylene bridge, and an amine group attached to the piperidine ring . Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, it’s worth noting that the ketone group in similar compounds can react with Wittig reagents to produce various disubstituted alkenes .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . More specific physical and chemical properties such as density, melting point, and boiling point are not available in the current resources .Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Pyrano and Pyridine Derivatives : A study describes the synthesis of derivatives using compounds related to 1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride. This research focuses on creating complex structures like pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, demonstrating the compound's utility in synthesizing heterocyclic compounds (Paronikyan et al., 2016).
Development of CCR5 Antagonist Intermediate : Research on developing an efficient synthesis method for an intermediate crucial for the CCR5 antagonist TAK-779 used a similar compound. This showcases its role in creating intermediates for therapeutic agents (Hashimoto et al., 2002).
Stereoselective Synthesis for Medicinal Chemistry : A study on the stereoselective synthesis of substituted 3-amino tetrahydro-2H-pyran-2-ones, using a procedure involving compounds structurally related to 1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride, highlights its relevance in preparing chiral molecules for pharmaceutical applications (Han et al., 2019).
Nucleophilic Aromatic Substitutions for Drug Synthesis : In the synthesis of RORγ inverse agonist GSK2981278A, a potential therapy for psoriasis, a related compound was used in nucleophilic aromatic substitutions, emphasizing its role in synthesizing complex therapeutic molecules (Barcan et al., 2019).
Synthesis of Antimicrobial and Anticoccidial Agents : A study on the synthesis of 5-amino-5,6-dihydro-6-methoxy-2-methyl-2-(4'-biphenylyl)-2H-pyran-3(4H)-ones used similar compounds, showing its application in creating molecules with potential antimicrobial and anticoccidial activities (Georgiadis, 1976).
Solid-State Chemistry and Formulation
- Solid Form Selection for Pharmaceutical Compounds : A study on the discovery of a zwitterionic pharmaceutical compound highlights the use of a related molecule in the selection of solid forms for drug development, showcasing its importance in pharmaceutical formulation (Kojima et al., 2008).
Safety And Hazards
properties
IUPAC Name |
1-(oxan-4-ylmethyl)piperidin-4-amine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O.2ClH/c12-11-1-5-13(6-2-11)9-10-3-7-14-8-4-10;;/h10-11H,1-9,12H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXNQEGJHMOHVLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)CC2CCOCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.